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Compound of Interest

Compound Name: MRS 5980

Cat. No.: B12363890 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

MRS 5980 is a potent and selective agonist for the A3 adenosine receptor (A3AR), a G protein-

coupled receptor.[1][2] As an A3AR agonist, MRS 5980 is a valuable tool for investigating the

therapeutic potential of targeting this receptor in various pathological conditions, including

inflammatory diseases and chronic pain.[1] Proper preparation of stock solutions is crucial for

obtaining reliable and reproducible experimental results. Dimethyl sulfoxide (DMSO) is a

common solvent for dissolving organic molecules like MRS 5980 for in vitro and in vivo studies.

This document provides a detailed protocol for the preparation, storage, and handling of MRS
5980 stock solutions using DMSO.

Data Presentation

Quantitative data for MRS 5980 is summarized in the table below for easy reference.
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Parameter Value Reference

IUPAC Name

(1S,2R,3S,4R,5S)-4-(2-((5-

chlorothiophen-2-yl)ethynyl)-6-

(methylamino)-9H-purin-9-

yl)-2,3-dihydroxy-N-

methylbicyclo[3.1.0]hexane-1-

carboxamide

[1]

Molecular Formula C₂₀H₁₉ClN₆O₃S [1]

Molecular Weight 458.92 g/mol [1]

CAS Number 1639420-13-5 [1]

Purity >98% [1]

Appearance Solid powder [1]

Storage of Solid

Short-term (days to weeks) at

0-4°C; Long-term (months to

years) at -20°C. Keep dry and

dark.

[1]

Stock Solution Solvent
Anhydrous Dimethyl Sulfoxide

(DMSO)

Stock Solution Storage
Store in aliquots at -20°C or

-80°C.
[3][4]

Shelf Life of Stock

Up to 6 months at -80°C, 1

month at -20°C. Avoid

repeated freeze-thaw cycles.

[5]

Experimental Protocols
Materials and Equipment

MRS 5980 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9% purity
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Calibrated analytical balance

Calibrated micropipettes and sterile tips

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Vortex mixer

Sonicator (optional, water bath recommended)

Personal Protective Equipment (PPE): lab coat, safety glasses, chemical-resistant gloves

Protocol for Preparing a 10 mM MRS 5980 Stock
Solution
This protocol describes the preparation of a 10 mM stock solution. The principles can be

adapted for other desired concentrations.

Step 1: Calculation of Required Mass and Volume

Determine the desired volume of the stock solution (e.g., 1 mL).

Use the molecular weight of MRS 5980 (458.92 g/mol ) to calculate the mass required for the

desired concentration and volume.

Formula: Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Example for 1 mL of 10 mM stock: Mass (mg) = 10 mmol/L * 0.001 L * 458.92 g/mol * 1000

mg/g Mass (mg) = 4.5892 mg

Step 2: Weighing the Compound

Place a sterile microcentrifuge tube on the analytical balance and tare it.

Carefully weigh the calculated amount of MRS 5980 (e.g., 4.59 mg) directly into the tube.

Step 3: Dissolution in DMSO
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Using a calibrated micropipette, add the calculated volume of anhydrous DMSO (e.g., 1 mL)

to the microcentrifuge tube containing the MRS 5980 powder.

Tightly cap the tube and vortex for 1-2 minutes to facilitate dissolution.[3]

Visually inspect the solution for any undissolved particles. If particulates remain, sonicate the

tube in a water bath for 5-10 minutes.[3]

Ensure the compound is completely dissolved before proceeding.

Step 4: Aliquoting and Storage

Once the MRS 5980 is fully dissolved, aliquot the stock solution into smaller, single-use

volumes (e.g., 10-50 µL) in sterile, clearly labeled microcentrifuge tubes.[4]

Store the aliquots at -20°C or -80°C, protected from light. Aliquoting is critical to prevent

degradation from repeated freeze-thaw cycles and to minimize moisture absorption by the

hygroscopic DMSO.[4]

Best Practices for Handling DMSO Stock Solutions
DMSO Purity: Always use anhydrous (water-free) DMSO to prevent compound precipitation.

Keep the DMSO stock bottle tightly sealed.[4]

Dilution for Aqueous Solutions: When preparing working solutions for cell-based assays, it is

recommended to perform serial dilutions in DMSO first, before diluting into the final aqueous

medium. Add the DMSO stock solution to the aqueous buffer or medium, not the other way

around, to minimize precipitation.[3]

Final DMSO Concentration: In most cell culture experiments, the final concentration of

DMSO should be kept low (typically ≤0.5%) to avoid cytotoxicity.[5] Always include a vehicle

control (medium with the same final concentration of DMSO) in your experiments.

Visualizations
Experimental Workflow
The following diagram illustrates the workflow for preparing the MRS 5980 stock solution.
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Workflow for preparing MRS 5980 stock solution.
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MRS 5980 acts as an agonist at the A3 Adenosine Receptor (A3AR), which is a Gi protein-

coupled receptor. The diagram below shows a simplified signaling pathway initiated by MRS
5980 binding to A3AR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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